Cas no 941967-10-8 (N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide)

• Product Name: N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide
• CAS No: 941967-10-8
• MF: C₁₇H₁₇N₃O₄S₂
• MW: 391.464581251144
• CID: 2193214
• Update Time: 2025-06-08

N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, n-(2-furanylmethyl)-4-methyl-2-[[(4-methylphenyl)sulfonyl]amino]-
• N-(furan-2-ylmethyl)-4-methyl-2-(4-methylphenylsulfonamido)thiazole-5-carboxamide
• N-(Furan-2-ylmethyl)-4-methyl-2-[(4-methylphenyl)sulfonylamino]-1,3-thiazole-5-carboxamide
• N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C17H17N3O4S2/c1-11-5-7-14(8-6-11)26(22,23)20-17-19-12(2)15(25-17)16(21)18-10-13-4-3-9-24-13/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： KZQLITXBKGADBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=NC(C)=C(C(NCC2=CC=CO2)=O)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 587
• Topological Polar Surface Area: 138

Additional information on N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide

Introduction to N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide (CAS No. 941967-10-8)

N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide, identified by its CAS number 941967-10-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a furan moiety, a methylbenzenesulfonamide group, and a carboxamide moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide contributes to its unique chemical properties and potential biological interactions. The furan ring, characterized by its electron-deficient nature due to the oxygen atom, can participate in various hydrogen bonding interactions and π-stacking events, which are crucial for molecular recognition processes. Additionally, the methylbenzenesulfonamide group introduces a polar and charged character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, there has been growing interest in thiazole derivatives as pharmacological agents due to their demonstrated efficacy in modulating various biological pathways. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide suggests that it may interact with biological targets in a manner similar to other thiazole-based drugs.

The carboxamide group at the 5-position of the thiazole ring is particularly noteworthy, as it can serve as a hinge region for binding to protein targets. This region is often involved in forming hydrogen bonds and salt bridges, which are essential for stabilizing enzyme-substrate interactions. The presence of the 4-methylbenzenesulfonamido group further enhances the molecular diversity of this compound, potentially allowing it to engage with multiple binding pockets on biological targets.

The synthesis of N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide(CAS No. 941967-10-8) involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the furan ring and the methylbenzenesulfonamido group at the 2-position of the thiazole ring. Finally, the carboxamide group is introduced at the 5-position through amidation reactions.

The use of advanced computational methods has become increasingly important in the design and optimization of such complex molecules. Molecular modeling techniques can help predict the binding modes of N-(furan-2-yl)methyl-4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide(CAS No. 941967-10-8) with potential biological targets. These studies can provide valuable insights into how the molecule interacts with proteins and other biomolecules, guiding further modifications to enhance its pharmacological properties.

In recent research endeavors within pharmaceutical chemistry circles globally; there's been an increasing focus on developing novel derivatives from known heterocyclic scaffolds like thiazoles; owing primarily due to their proven versatility across diverse therapeutic applications ranging from oncology to infectious diseases management; this particular derivative stands out because it merges several pharmacophoric elements known for their strong interaction capabilities with biological macromolecules thereby presenting itself as an attractive scaffold upon which future drug candidates might be built upon.